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Compound of Interest

Compound Name: Anticancer agent 122

Cat. No.: B15138354 Get Quote

Core Mechanism of Action: Cereblon-Mediated
Protein Degradation
The primary molecular target of CC-122 is the Cereblon (CRBN) protein, which functions as a

substrate receptor for the Cullin-4 RING E3 ubiquitin ligase complex (CRL4^CRBN^). CC-122

acts as a "molecular glue," binding to CRBN and altering its substrate specificity. This induced

proximity promotes the recruitment of the lymphoid transcription factors Aiolos (IKZF3) and

Ikaros (IKZF1) to the E3 ligase complex. Once recruited, Aiolos and Ikaros are poly-

ubiquitinated and subsequently targeted for rapid degradation by the proteasome. The

degradation of these two key transcription factors, which are critical for lymphocyte

development and are often overexpressed in B-cell malignancies, unleashes a cascade of anti-

tumor and immunostimulatory events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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